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Compound of Interest

Compound Name: DPPC-d13

Cat. No.: B15559235 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides detailed procedures for the disposal of 1,2-dipalmitoyl-sn-

glycero-3-phosphocholine-d13 (DPPC-d13), a deuterated form of a common phospholipid used

in liposome preparation.

While a specific Safety Data Sheet (SDS) for DPPC-d13 is not readily available, the SDS for its

non-deuterated counterpart, DPPC, consistently indicates that it is not classified as a

hazardous substance.[1] Therefore, DPPC-d13 can typically be handled as non-hazardous

chemical waste, provided it has not been mixed with any hazardous materials. The

fundamental principle for disposal is to adhere to all local, state, and federal regulations.[2]

Immediate Safety and Handling Considerations
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses and gloves.[2] In case of a spill, clean the

area thoroughly. For minor spills, sweep up the solid material, avoiding dust generation, and

place it in a sealed, labeled container for disposal.[2][3]

Step-by-Step Disposal Protocol
The proper disposal of DPPC-d13 involves a systematic approach to waste identification,

containment, and removal. The following workflow outlines the necessary steps to ensure safe

and compliant disposal.
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Step 1: Waste Characterization

Step 2: Segregation and Containment

Step 3: Labeling

Step 4: Storage and Disposal

Is the DPPC-d13 mixed with any
hazardous substances (e.g., solvents, cytotoxic agents)?

No: Treat as Non-Hazardous Chemical Waste

No

Yes: Treat as Hazardous Chemical Waste

Yes

Select a chemically compatible, sealable container.

Ensure container is in good condition with no leaks.

Label the container with:
- 'Non-Hazardous Waste' or 'Hazardous Waste'

- Chemical Name: DPPC-d13
- Any other components and their concentrations

- Date of accumulation start
- Principal Investigator's Name and Lab Location

Store the container in a designated waste accumulation area.

Do not dispose of down the drain.

Contact your institution's Environmental Health & Safety (EHS) office for pickup.

Click to download full resolution via product page

Caption: DPPC-d13 Disposal Workflow.
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Quantitative Data Summary
The physical and chemical properties of DPPC are summarized below. While this data is for the

non-deuterated form, the properties of DPPC-d13 are expected to be very similar.

Property Value

Molecular Formula C40H80NO8P

Molecular Weight 734.04 g/mol

Appearance Powder

Storage Temperature -20°C

Solubility DMSO (Insoluble in moisture-absorbing DMSO)

Data sourced from multiple suppliers and may

vary slightly.[4][5]

Experimental Protocols Cited
The information provided in this document is based on standard laboratory safety protocols and

information derived from Safety Data Sheets for similar, non-deuterated compounds. No

experimental protocols are directly cited for the disposal of DPPC-d13. The primary directive is

to follow the guidelines established by your institution's Environmental Health and Safety (EHS)

department and to adhere to all governmental regulations.

Key Disposal Considerations
The logical relationship for determining the correct disposal pathway for DPPC-d13 is

illustrated in the decision-making diagram below.
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Start: DPPC-d13 Waste for Disposal

Has the DPPC-d13 been mixed with other chemicals?

Are any of the admixed chemicals hazardous?

Yes

Dispose as Non-Hazardous Chemical Waste

No

No

Dispose as Hazardous Chemical Waste

Yes

Follow Institutional EHS Procedures

Click to download full resolution via product page

Caption: DPPC-d13 Disposal Decision Pathway.

In summary, while DPPC-d13 itself is not classified as hazardous, its disposal procedure must

account for any substances it may have been in contact with. Always consult your institution's

specific waste disposal procedures and contact your EHS office with any questions. Proper

chemical waste management is a shared responsibility that ensures the safety of all laboratory

personnel and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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